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Compound of Interest

Compound Name: Pentanedihydrazide

Cat. No.: B073238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety protocols and handling

precautions for pentanedihydrazide in a laboratory setting. The information herein is intended

to supplement, not replace, institutional safety guidelines and the product-specific Safety Data

Sheet (SDS).

Hazard Identification and Classification
Pentanedihydrazide is classified as a hazardous substance. The primary routes of exposure

are inhalation, skin contact, and eye contact. Based on available data, the compound presents

the following hazards:

Skin Irritation: Causes skin irritation upon direct contact.[1][2]

Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[1][2]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as a dust or

powder.[1][2]

Harmful if Swallowed: While specific oral toxicity data for pentanedihydrazide is not readily

available, related hydrazide compounds can be harmful if ingested.

GHS Hazard Statements: H315, H319, H335[2]
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Summary of Hazard Information
Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
Warning

GHS07 (Exclamation

Mark)

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning

GHS07 (Exclamation

Mark)

Physical and Chemical Properties
Understanding the physical and chemical properties of pentanedihydrazide is crucial for safe

handling and storage.

Property Value

CAS Number 38291-82-6

Molecular Formula C5H12N2O

Molecular Weight 116.16 g/mol

Appearance White to off-white crystalline solid

Odor No information available

Storage Temperature Ambient

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to minimize exposure risk.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b073238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls
Ventilation: Work with pentanedihydrazide should be conducted in a well-ventilated area. A

chemical fume hood is recommended, especially when handling the powder or creating

solutions.[3][4]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[3][4][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent direct contact with pentanedihydrazide.

PPE Category Specifications

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[3][6][7]

Skin Protection
Wear a lab coat and appropriate chemical-

resistant gloves (e.g., nitrile rubber).[3][6][7]

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.[8][9]

Handling Procedures
Avoid breathing dust.[3][6]

Do not get in eyes, on skin, or on clothing.[2][3]

Wash hands thoroughly after handling.[3][6]

Keep away from heat, sparks, and open flames.[10]

Storage Requirements
Store in a tightly closed container in a dry and well-ventilated place.[2][3][6]

Store away from incompatible materials such as strong oxidizing agents.[8][11]
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Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][3][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops or persists.[2][3][6]

[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][3][6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][10]

[12]

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the material.

Absorb: Use an inert absorbent material (e.g., vermiculite, sand) to absorb the spill.
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Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for disposal.[2][6]

Decontaminate: Clean the spill area thoroughly with soap and water.

Experimental Protocols and Workflows (Visualized)
Personal Protective Equipment (PPE) Selection
Workflow
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Assess Task

Handling solid or solution?

Handling Solid

Solid

Handling Solution

Solution

Required PPE:
- Lab Coat

- Nitrile Gloves
- Safety Goggles

- Respirator (if dust)

Required PPE:
- Lab Coat

- Nitrile Gloves
- Safety Goggles/Face Shield

Work in a chemical fume hood?

Yes

Yes

No (well-ventilated area)

No

Proceed with Caution

Click to download full resolution via product page

Caption: PPE selection workflow for handling pentanedihydrazide.

Emergency First Aid Response Pathway
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Exposure Event

Route of Exposure?

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to fresh air.
Seek medical attention.

Wash with soap and water for 15 min.
Remove contaminated clothing.

Flush with water for 15 min.
Seek immediate medical attention.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention.

Consult SDS

Click to download full resolution via product page

Caption: Emergency first aid response pathway for pentanedihydrazide exposure.

Disposal Considerations
Dispose of pentanedihydrazide and its waste in accordance with local, state, and federal

regulations.[3][6][10] Do not dispose of down the drain or into the environment.[6] Contact a

licensed professional waste disposal service to dispose of this material.

Fire-Fighting Measures
While pentanedihydrazide is a solid and not highly flammable, appropriate measures should

be in place.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]
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Specific Hazards: Thermal decomposition can produce toxic fumes, including carbon

monoxide, carbon dioxide, and nitrogen oxides.[8][13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[13]

This guide is intended for informational purposes only and should not be considered a

substitute for professional safety training and institutional protocols. Always consult the most

recent Safety Data Sheet for pentanedihydrazide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pentanedihydrazide: A Comprehensive Guide to
Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073238#pentanedihydrazide-safety-and-handling-
precautions-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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